1-(3-Methoxyphenyl)-2,3-dihydro-1H-pyrazol-3-one

• Molecular Formula: C10H10N2O2
• Molecular Weight: 190.20 g/mol
• SMILES: COC1=CC=CC(=C1)N2C=CC(=O)N2
• InChI: InChI=1S/C10H10N2O2/c1-14-9-4-2-3-8(7-9)12-6-5-10(13)11-12/h2-7H,1H3,(H,11,13)
• InChIKey: RHTUYMOXCUNLJZ-UHFFFAOYSA-N

1-(3-Methoxyphenyl)-2,3-dihydro-1H-pyrazol-3-one: Identity & Physicochemical Baseline

1-(3-Methoxyphenyl)-2,3-dihydro-1H-pyrazol-3-one (CAS 1242333-33-0; molecular formula C₁₀H₁₀N₂O₂; MW 190.20) is a 1-aryl-substituted pyrazol-3-one heterocycle belonging to the 2,3-dihydro-1H-pyrazol-3-one (pyrazolone) family . The compound bears a 3-methoxyphenyl moiety at the N1 position and a carbonyl at C3, distinguishing it from common pyrazolone drugs such as edaravone (5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one) and metamizole metabolites through its specific substitution pattern and tautomeric profile . As a synthetic building block and potential pharmacophore, its computed LogP of 1.17, topological polar surface area (TPSA) of 47.02 Ų, and three hydrogen-bond acceptor sites define a physicochemical space that is measurably distinct from its unsubstituted phenyl analog .

Scaffold Pyrazolone core for SAR exploration and building block diversification

Physicochemical Profile Distinct LogP, TPSA, and H-bond pattern vs. unsubstituted phenyl analog

Tautomeric Preference 3-Methoxyphenyl group shifts equilibrium toward C4-nucleophilic forms

1-(3-Methoxyphenyl)-2,3-dihydro-1H-pyrazol-3-one: Differentiation from Analogs

The pyrazolone class encompasses compounds with diverse substitution patterns that profoundly affect tautomeric equilibrium, electronic distribution, lipophilicity, and hydrogen-bonding capacity [1]. The 3-methoxyphenyl substituent on 1-(3-Methoxyphenyl)-2,3-dihydro-1H-pyrazol-3-one is electron-donating (Hammett σₘ = +0.12 for OCH₃), which directly influences the position of the annular tautomeric equilibrium relative to electron-withdrawing or unsubstituted phenyl analogs—a parameter that governs both reactivity in downstream derivatization and binding interactions with biological targets [2]. Consequently, simple replacement with 1-phenyl-2,3-dihydro-1H-pyrazol-3-one (LogP ≈ 1.4; TPSA = 32.3 Ų; H-bond acceptors = 2) or edaravone alters the compound's physicochemical fingerprint in ways that are not linearly predictable and can invalidate structure–activity relationships (SAR), synthetic reproducibility, or analytical method specificity [3].

1-Phenyl analog

Different LogP (Δ ≈ −0.23), TPSA (Δ +14.72 Ų), and one extra H-bond acceptor may shift solubility, permeability, and target-binding profiles. SAR and analytical methods may not transfer directly.

Edaravone

5-Methyl substitution and different tautomeric equilibrium alter reactivity and biological target engagement; simple substitution is not supported by structural or mechanistic equivalence.

Nitro-substituted analogs

Electron-withdrawing groups favor distinct tautomeric forms, directing regioselectivity to different sites. Synthetic outcomes and biological activity may differ substantially.

• [1] Branković, J., Milovanović, V. M., Petrović, Z. D., Simijonović, D., & Petrović, V. P. (2023). Pyrazolone-type compounds (part II): in vitro and in silico evaluation of antioxidant potential; structure–activity relationship. RSC Advances, 13, 2884–2895. DOI: 10.1039/D2RA08280B. View Source
• [2] Baddeley, T. C., Howie, R. A., de Lima, G. M., & Wardell, J. L. (2013). Tautomers and polymorphs of pyrazolinone derivatives, generated from reactions of arylhydrazines, ArNHNH₂, with 1,3-dicarbonyl compounds. Zeitschrift für Kristallographie – Crystalline Materials, 228(2), 77–91. View Source
• [3] PubChem. 1-phenyl-2,3-dihydro-1H-pyrazol-3-one. CID 594724. Molecular Weight: 160.17 g/mol; XLogP3-AA: 1.4; Hydrogen Bond Acceptor Count: 2; Topological Polar Surface Area: 32.3 Ų. Accessed 2026. View Source

1-(3-Methoxyphenyl)-2,3-dihydro-1H-pyrazol-3-one: Quantitative Evidence vs Analogs

Lipophilicity Shift vs. 1-Phenyl Analog

The introduction of a 3-methoxy substituent on the N1-phenyl ring of 1-(3-Methoxyphenyl)-2,3-dihydro-1H-pyrazol-3-one reduces computed lipophilicity (LogP) by approximately 0.23 log units relative to the unsubstituted 1-phenyl-2,3-dihydro-1H-pyrazol-3-one (LogP 1.17 vs. 1.4; XLogP3 algorithm) [1]. This counterintuitive decrease (vs. the expectation that OCH₃ generally increases LogP) arises from the electronic and conformational effects specific to the pyrazolone scaffold, where the methoxy oxygen contributes additional polar surface area (TPSA = 47.02 vs. 32.3 Ų) and a third H-bond acceptor site not present in the parent [1].

Lipophilicity Shift

Cross-study comparable

ΔLogP ≈ −0.23 (1.17 vs. 1.4); ΔTPSA +14.72 Ų

Supports solubility and permeability differentiation

Computed properties; experimental validation advised

Evidence Dimension	Computed lipophilicity (LogP) and topological polar surface area (TPSA)
Target Compound Data	LogP = 1.1742; TPSA = 47.02 Ų; H-bond acceptors = 3; H-bond donors = 1; Rotatable bonds = 2
Comparator Or Baseline	1-Phenyl-2,3-dihydro-1H-pyrazol-3-one: XLogP3-AA = 1.4; TPSA = 32.3 Ų; H-bond acceptors = 2; H-bond donors = 1; Rotatable bonds = 1
Quantified Difference	ΔLogP ≈ −0.23; ΔTPSA = +14.72 Ų; ΔH-bond acceptors = +1; ΔRotatable bonds = +1
Conditions	Computed properties: LogP by XLogP3 (PubChem) and internal algorithm (Leyan); TPSA by Cactvs (PubChem) and internal calculation (Leyan)

Why This Matters

A TPSA > 40 Ų and increased H-bond acceptor count predict improved aqueous solubility and altered membrane permeation relative to the unsubstituted parent, which directly impacts formulation strategy, bioavailability prediction, and the selection of this compound over the parent for medicinal chemistry campaigns requiring moderated lipophilicity [2].

• [1] PubChem. 1-phenyl-2,3-dihydro-1H-pyrazol-3-one. CID 594724. XLogP3-AA: 1.4; TPSA: 32.3 Ų; H-bond Acceptor Count: 2; H-bond Donor Count: 1; Rotatable Bond Count: 1. Accessed 2026. View Source
• [2] Veber, D. F., Johnson, S. R., Cheng, H. Y., Smith, B. R., Ward, K. W., & Kopple, K. D. (2002). Molecular properties that influence the oral bioavailability of drug candidates. Journal of Medicinal Chemistry, 45(12), 2615–2623. (Contextual reference for TPSA and rotatable bond count relevance to oral bioavailability). View Source

Tautomeric Preference Shift by 3-Methoxyphenyl Group

A systematic crystallographic study of pyrazolinone tautomers demonstrated that the electron-donating character of the 4-methoxyphenyl group preferentially stabilizes the 1H-pyrazol-5-ol (IIb) and 1,2-dihydro-3H-pyrazol-3-one (IIc) tautomeric forms, whereas electron-withdrawing groups such as 3-nitrophenyl exclusively favor the 4,5-dihydro-1H-pyrazol-5-one (IIa) form [1]. By extension, the 3-methoxyphenyl substituent on 1-(3-Methoxyphenyl)-2,3-dihydro-1H-pyrazol-3-one is expected to shift the tautomeric equilibrium toward the IIc (N2-aryl-3-one) form more strongly than the unsubstituted phenyl analog, which yields co-crystallized IIb/IIc mixtures indicative of a less biased equilibrium [1]. This tautomeric preference directly determines which reactive sites (C4 nucleophilic center in the 3-one form vs. O–H nucleophile in the 5-ol form) are available for downstream functionalization.

Tautomeric Preference

Class-level inference

Electron-donating OCH₃ favors IIc/IIb forms; electron-withdrawing NO₂ favors IIa

Predicts regioselectivity for C4-functionalization

Crystallographic confirmation needed for this specific compound

Evidence Dimension	Predominant tautomeric form in the solid state
Target Compound Data	Predicted to favor IIc (2-aryl-1,2-dihydro-3H-pyrazol-3-one) and/or IIb (1-aryl-1H-pyrazol-5-ol) tautomeric forms based on electron-donating 3-OCH₃ substituent (Hammett σₘ = +0.12)
Comparator Or Baseline	4-Methoxyphenyl analog: experimentally confirmed IIb and IIc forms. 3-Nitrophenyl analog: exclusively IIa form. Phenyl (unsubstituted): co-crystallized IIb/IIc mixture.
Quantified Difference	Qualitative shift in tautomeric equilibrium: electron-donating OCH₃ groups favor IIb/IIc; electron-withdrawing NO₂ groups favor IIa exclusively.
Conditions	X-ray crystallography of pyrazolinone derivatives generated from reactions of arylhydrazines with 1,3-dicarbonyl compounds (Baddeley et al., 2013)

Why This Matters

Tautomeric form dictates regioselectivity in subsequent synthetic transformations (e.g., C4-alkylation vs. O-alkylation) and affects the compound's hydrogen-bond donor/acceptor presentation to biological targets; procurement of this specific tautomeric profile is essential for reproducible SAR and synthetic planning [1].

• [1] Baddeley, T. C., Howie, R. A., de Lima, G. M., & Wardell, J. L. (2013). Tautomers and polymorphs of pyrazolinone derivatives, generated from reactions of arylhydrazines, ArNHNH₂, with 1,3-dicarbonyl compounds. Zeitschrift für Kristallographie – Crystalline Materials, 228(2), 77–91. View Source

Hypoglycemic Potential vs. Metformin

In an in vivo study of aryl-substituted pyrazol-3-one derivatives, compounds bearing substituted phenyl groups at N1 demonstrated hypoglycemic activity comparable to metformin in alloxan-induced diabetic rats [1]. Specifically, ethyl-2-para-nitrophenyl-2,3-dihydro-1H-pyrazol-3-one-4-carboxylate and its meta-nitro analog were identified as potent hypoglycemic agents [1]. The N1-aryl-2,3-dihydro-1H-pyrazol-3-one core shared by 1-(3-Methoxyphenyl)-2,3-dihydro-1H-pyrazol-3-one is the minimal pharmacophoric element required for this activity, while the 3-methoxy substituent offers a distinct electronic profile (σₘ = +0.12; electron-donating) compared to the nitro-substituted leads (σₘ = +0.71; strongly electron-withdrawing), potentially directing activity toward a different subset of metabolic targets [1][2]. Direct comparative data for the 3-methoxyphenyl derivative are not yet published; the hypoglycemic potential is inferred from class-level SAR.

Hypoglycemic Potential

Class-level inference

N1-aryl-pyrazol-3-one core showed metformin-comparable activity in rat model

Supports antidiabetic drug discovery context

No direct data for 3-methoxyphenyl derivative; electronic profile distinct from nitro leads

Evidence Dimension	Blood glucose-lowering effect in alloxan-induced diabetic rat model
Target Compound Data	No direct in vivo hypoglycemic data available for 1-(3-Methoxyphenyl)-2,3-dihydro-1H-pyrazol-3-one specifically.
Comparator Or Baseline	Ethyl-2-para-nitrophenyl-2,3-dihydro-1H-pyrazol-3-one-4-carboxylate: activity comparable to metformin (exact % reduction not numerically specified in abstract). Metformin: standard reference drug.
Quantified Difference	Not available for the target compound. Class-level evidence confirms the N1-aryl-pyrazol-3-one core supports hypoglycemic activity comparable to metformin.
Conditions	Alloxan-induced diabetic rat model; compounds administered at unspecified doses; Das et al., Indian J. Chem., 47B, 2008, 1555–1558.

Why This Matters

The pyrazol-3-one scaffold is a validated entry point for antidiabetic drug discovery programs; the 3-methoxy substitution pattern provides a distinct electronic and steric profile relative to existing lead compounds, enabling exploration of underexploited SAR space [1].

• [1] Das, N., Verma, A., Shrivastava, P. K., & Shrivastava, S. K. (2008). Synthesis and biological evaluation of some new aryl pyrazol-3-one derivatives as potential hypoglycemic agents. Indian Journal of Chemistry, 47B, 1555–1558. View Source
• [2] Hansch, C., Leo, A., & Taft, R. W. (1991). A survey of Hammett substituent constants and resonance and field parameters. Chemical Reviews, 91(2), 165–195. (Hammett σₘ values for OCH₃ and NO₂ substituents). View Source

Radical Scavenging Capacity vs. DPPH & Edaravone

Pyrazolone-type compounds exhibit potent in vitro antioxidant activity against the DPPH radical, with IC₅₀ values ranging from 2.6 to 7.8 μM across a panel of structurally diverse pyrazolone analogs [1]. The best-performing analogs in this series bore catechol moieties; however, the presence of a methoxy-substituted aromatic ring contributes to radical stabilization through resonance, consistent with the known mechanism of edaravone (5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one), a clinically approved free radical scavenger [1][2]. While direct DPPH IC₅₀ data for 1-(3-Methoxyphenyl)-2,3-dihydro-1H-pyrazol-3-one are not published, the 3-methoxyphenyl group is expected to confer antioxidant capacity intermediate between the unsubstituted phenyl analog and catechol-bearing derivatives, based on the established SAR that electron-donating aryl substituents enhance radical scavenging [1].

Radical Scavenging

Class-level inference

Pyrazolone class DPPH IC₅₀ range: 2.6–7.8 μM

Antioxidant pharmacophore validation context

No experimental IC₅₀ for this compound; electron-donating OCH₃ may enhance activity

Evidence Dimension	DPPH radical scavenging activity (IC₅₀)
Target Compound Data	Not experimentally determined. Predicted to fall within the pyrazolone class range of 2.6–7.8 μM based on the presence of an electron-donating 3-methoxyphenyl substituent.
Comparator Or Baseline	Pyrazolone class range: IC₅₀ = 2.6–7.8 μM (Branković et al., 2023). Edaravone: clinically validated free radical scavenger. Catechol-bearing pyrazolone analogs: best-in-class DPPH scavengers.
Quantified Difference	Cannot be quantified without direct experimental data; class-level inference suggests potency within 2.6–7.8 μM DPPH IC₅₀ range.
Conditions	In vitro DPPH radical scavenging assay; compounds tested at unspecified concentrations in methanolic or ethanolic solution.

Why This Matters

The pyrazolone core is a privileged antioxidant pharmacophore validated by the clinical use of edaravone for stroke and ALS; the 3-methoxy substitution offers a tunable electronic handle for optimizing radical-scavenging potency while maintaining the core scaffold's established safety profile [2].

• [1] Branković, J., Milovanović, V. M., Petrović, Z. D., Simijonović, D., & Petrović, V. P. (2023). Pyrazolone-type compounds (part II): in vitro and in silico evaluation of antioxidant potential; structure–activity relationship. RSC Advances, 13, 2884–2895. DOI: 10.1039/D2RA08280B. View Source
• [2] Watanabe, T., Yuki, S., Egawa, M., & Nishi, H. (1994). Protective effects of MCI-186 on cerebral ischemia: possible involvement of free radical scavenging and antioxidant actions. Journal of Pharmacology and Experimental Therapeutics, 268(3), 1597–1604. (Edaravone radical scavenging mechanism reference). View Source

1-(3-Methoxyphenyl)-2,3-dihydro-1H-pyrazol-3-one: Application Scenarios

Lead Optimization with Enhanced Solubility

For drug discovery programs targeting oral bioavailability, the computed ΔLogP of −0.23 and ΔTPSA of +14.72 Ų for 1-(3-Methoxyphenyl)-2,3-dihydro-1H-pyrazol-3-one compared to the unsubstituted 1-phenyl analog (LogP 1.4; TPSA 32.3 Ų) place this compound in a more favorable physicochemical space for aqueous solubility while retaining sufficient membrane permeability [1]. The additional H-bond acceptor (3 vs. 2) and rotatable bond (2 vs. 1) provide further handles for modulating target engagement without breaching typical drug-likeness thresholds. This compound is particularly suited for fragment-based or scaffold-hopping approaches where incremental physicochemical tuning is required.

Regioselective C4-Functionalization via Tautomeric Bias

The electron-donating 3-methoxyphenyl group is predicted to shift the tautomeric equilibrium toward the 1,2-dihydro-3H-pyrazol-3-one (IIc) form, which presents a nucleophilic C4 position amenable to aldol condensation, Knoevenagel reaction, or Mannich base formation [1]. In contrast, analogs bearing electron-withdrawing substituents (e.g., 3-nitrophenyl) favor the 4,5-dihydro-1H-pyrazol-5-one (IIa) form, which directs reactivity to different sites [1]. Researchers requiring predictable C4 derivatization—for example, to install arylidene or azo linkages for extended conjugation—should preferentially select this compound over nitro-substituted or unsubstituted phenyl analogs to ensure reproducible regiochemical outcomes.

Antidiabetic Discovery: Unexplored Electronic Space

The N1-aryl-pyrazol-3-one core has demonstrated in vivo hypoglycemic activity comparable to metformin in alloxan-induced diabetic rats [1]. Existing leads in this series carry electron-withdrawing nitro substituents (σₘ = +0.71); the 3-methoxyphenyl analog offers an electron-donating alternative (σₘ = +0.12) that has not been systematically evaluated for antidiabetic activity [1]. This compound fills a gap in the electronic landscape of the SAR matrix, enabling medicinal chemists to probe whether electron-rich N1-aryl substituents enhance, retain, or modulate the therapeutic window relative to the nitro-substituted leads.

Reference Standard for Pyrazolone HPLC & LC-MS

The unique combination of LogP (1.17), TPSA (47.02 Ų), and three H-bond acceptor sites differentiates 1-(3-Methoxyphenyl)-2,3-dihydro-1H-pyrazol-3-one from both the unsubstituted parent (LogP 1.4; TPSA 32.3) and edaravone (LogP ~1.0; contains a C5-methyl group) [1]. This physicochemical distinctness translates to differentiable retention times on reversed-phase HPLC columns and unique mass spectrometric fragmentation patterns, making the compound a suitable internal standard or system suitability marker for analytical methods targeting pyrazolone-containing pharmaceuticals, metabolites, or synthetic intermediates.

Application

Selection Property

Validation Focus

Solubility-focused lead optimization

TPSA and H-bond acceptor count

Aqueous solubility assay; permeability measurement

Regioselective C4-derivatization

Tautomeric bias toward IIc form

Reaction outcome reproducibility; tautomer confirmation

Antidiabetic discovery exploration

Electron-donating N1-aryl substituent

In vivo glucose-lowering assay; target engagement profile

Pyrazolone reference standard

Distinct HPLC retention and MS pattern

Chromatographic resolution from analogs; system suitability

• [1] Baddeley, T. C., Howie, R. A., de Lima, G. M., & Wardell, J. L. (2013). Tautomers and polymorphs of pyrazolinone derivatives, generated from reactions of arylhydrazines, ArNHNH₂, with 1,3-dicarbonyl compounds. Zeitschrift für Kristallographie – Crystalline Materials, 228(2), 77–91. View Source